Cas no 23462-21-7 (3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)propyl]-3-(phenylmethyl)-, hydrochloride (1:3))

• Product Name: 3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)propyl]-3-(phenylmethyl)-, hydrochloride (1:3)
• CAS No: 23462-21-7
• MF: C₂₁H₄₂Cl₃N₃O₄
• MW: 506.934883594513
• CID: 261159
• PubChem ID: 31929
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)propyl]-3-(phenylmethyl)-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)propyl]-3-(phenylmethyl)-, hydrochloride (1:3)
• 4-[1-(3-benzyl-3,9-diazoniabicyclo[3.3.1]nonan-9-yl)propan-2-yl]morpholin-4-ium,trichloride,trihydrate
• 3-Benzyl-9-(2-morpholinopropyl)-3,9-diazabicyclo(3.3.1)nonane hydrochloride hydrate
• 3,9-Diazabicyclo(3.3.1)nonane, 3-benzyl-9-(2-morpholinopropyl)-, hydrochloride, hydrate (1:3:3)
• 23462-21-7

• Inchi： 1S/C21H33N3O.3ClH.3H2O/c1-18(23-10-12-25-13-11-23)14-24-20-8-5-9-21(24)17-22(16-20)15-19-6-3-2-4-7-19;;;;;;/h2-4,6-7,18,20-21H,5,8-17H2,1H3;3*1H;3*1H2
• InChI Key： DQHBTODEMXBEPG-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[Cl-].O1CC[NH+](CC1)C(C)C[NH+]1C2CCCC1C[NH+](CC1C=CC=CC=1)C2.O.O.O

Computed Properties

• Exact Mass: 464.91126
• Monoisotopic Mass: 505.224090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.6Ų

Experimental Properties

• PSA: 115.43